Cas no 608494-69-5 (N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide)

• Product Name: N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide
• CAS No: 608494-69-5
• MF: C₁₄H₁₂N₄OS₃
• MW: 348.466278076172
• CID: 6387100
• PubChem ID: 9637316
• Update Time: 2025-10-28

N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide
• N-[4-thiophen-2-yl-2-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]-1,3-thiazol-5-yl]acetamide
• Acetamide, N-[4-(2-thienyl)-2-[2-(2-thienylmethylene)hydrazinyl]-5-thiazolyl]-
• AKOS002195878
• N-[4-(thiophen-2-yl)-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-1,3-thiazol-5-yl]acetamide
• 608494-69-5
• F1673-1367
• N-(4-(Thiophen-2-yl)-2-(2-(thiophen-2-ylmethylene)hydrazineyl)thiazol-5-yl)acetamide
• (E)-N-(4-(thiophen-2-yl)-2-(2-(thiophen-2-ylmethylene)hydrazinyl)thiazol-5-yl)acetamide

• Inchi： 1S/C14H12N4OS3/c1-9(19)16-13-12(11-5-3-7-21-11)17-14(22-13)18-15-8-10-4-2-6-20-10/h2-8H,1H3,(H,16,19)(H,17,18)/b15-8+
• InChI Key： NMTQRCOHOLVLAU-OVCLIPMQSA-N
• SMILES： S1C(N/N=C/C2=CC=CS2)=NC(C2=CC=CS2)=C1NC(C)=O

Computed Properties

• Exact Mass: 348.01732454g/mol
• Monoisotopic Mass: 348.01732454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 11.60±0.10(Predicted)

Additional information on N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide

Comprehensive Analysis of N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide (CAS No. 608494-69-5)

The compound N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide (CAS No. 608494-69-5) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, which combines thiophene rings, a thiazole core, and an acetamide moiety. This combination of heterocyclic systems makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential role in targeting specific biological pathways. Researchers have explored its interactions with enzymes and receptors, given its hydrazine linker and thiazole scaffold, which are known to exhibit bioactive properties. The presence of thiophene rings further enhances its binding affinity, making it a subject of interest in the design of small-molecule inhibitors. Recent studies have highlighted its relevance in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory conditions.

In the context of current scientific trends, the compound aligns with the growing demand for heterocyclic compounds in drug development. Its thiazole-thiophene hybrid structure is particularly noteworthy, as these motifs are frequently employed in the synthesis of drugs with antiviral, anticancer, and anti-inflammatory properties. The E-configuration of the methylidenehydrazine group also contributes to its stereochemical stability, a critical factor in pharmacokinetics.

From a synthetic chemistry perspective, the preparation of N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide involves multi-step reactions, including condensation and cyclization processes. The acetamide terminus offers a versatile handle for further derivatization, enabling the creation of analogs with tailored biological activities. This flexibility is highly valued in combinatorial chemistry and high-throughput screening campaigns.

The compound's physicochemical properties, such as solubility and logP, have been investigated to assess its drug-likeness. Its moderate lipophilicity, attributed to the thiophene and thiazole rings, suggests favorable membrane permeability, a desirable trait for orally administered therapeutics. Additionally, its stability under physiological conditions makes it a viable candidate for in vivo studies.

Given the rising interest in personalized medicine and targeted therapy, N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide represents a compelling case study. Its modular design allows for optimization to enhance selectivity and reduce off-target effects, addressing a key challenge in modern pharmacology. Furthermore, its potential applications in neurodegenerative disease research have sparked curiosity, given the involvement of similar heterocycles in neuroprotective agents.

In summary, N-4-(thiophen-2-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-yl-1,3-thiazol-5-ylacetamide (CAS No. 608494-69-5) is a multifaceted compound with significant promise in biomedical research. Its structural complexity, coupled with its bioactive potential, positions it as a valuable tool for scientists exploring new frontiers in drug discovery and molecular design.